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Compound of Interest

Compound Name: 5-Hydroxyheptan-2-one

Cat. No.: B15474867 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Hydroxyheptan-2-one, with the CAS number 37902-41-3, is a bifunctional organic molecule

belonging to the class of hydroxy ketones.[1] These compounds contain both a hydroxyl (-OH)

and a ketone (C=O) functional group, imparting them with a unique reactivity profile that makes

them valuable intermediates in organic synthesis. The presence of both a nucleophilic hydroxyl

group and an electrophilic carbonyl carbon, along with the potential for enolization, allows for a

diverse range of chemical transformations. This guide provides a comprehensive overview of

the known properties, a detailed plausible synthesis protocol, and an exploration of the

potential biological significance of 5-hydroxyheptan-2-one.

Physicochemical Properties
The known physicochemical properties of 5-Hydroxyheptan-2-one are summarized in the

table below. This data is primarily sourced from computational predictions available in public

chemical databases.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b15474867?utm_src=pdf-interest
https://www.benchchem.com/product/b15474867?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/5-Hydroxyheptan-2-one
https://www.benchchem.com/product/b15474867?utm_src=pdf-body
https://www.benchchem.com/product/b15474867?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15474867?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C7H14O2 PubChem[1]

Molecular Weight 130.18 g/mol PubChem[1]

IUPAC Name 5-hydroxyheptan-2-one PubChem[1]

SMILES CCC(CCC(=O)C)O PubChem[1]

InChI

InChI=1S/C7H14O2/c1-3-

7(9)5-4-6(2)8/h7,9H,3-5H2,1-

2H3

PubChem[1]

InChIKey
MQRALIJAASQPNT-

UHFFFAOYSA-N
PubChem[1]

XLogP3 0.5 PubChem[1]

Topological Polar Surface Area 37.3 Å² PubChem[1]

Hydrogen Bond Donor Count 1 PubChem

Hydrogen Bond Acceptor

Count
2 PubChem

Rotatable Bond Count 4 PubChem

Experimental Protocols
While specific, peer-reviewed experimental protocols for the synthesis of 5-Hydroxyheptan-2-
one are not readily available in the literature, a plausible and well-established method for its

preparation is the Reformatsky reaction. This reaction involves the condensation of an

aldehyde or ketone with an α-halo ester in the presence of zinc metal to form a β-hydroxy ester.

[2][3][4][5][6] Subsequent hydrolysis and decarboxylation of the resulting ester would yield the

desired γ-hydroxy ketone.

Proposed Synthesis via Reformatsky Reaction
This protocol outlines a potential synthetic route to 5-Hydroxyheptan-2-one from propanal and

ethyl 4-bromobutanoate.
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Reaction Scheme:

Propanal + Ethyl 4-bromobutanoate --(1. Zn, THF; 2. H3O+)--> Ethyl 5-hydroxyheptanoate --

(H3O+, Δ)--> 5-Hydroxyheptan-2-one

Materials and Reagents:

Propanal

Ethyl 4-bromobutanoate

Zinc dust (activated)

Tetrahydrofuran (THF), anhydrous

Hydrochloric acid (HCl), aqueous solution

Sodium bicarbonate (NaHCO3), saturated aqueous solution

Brine (saturated aqueous NaCl solution)

Magnesium sulfate (MgSO4), anhydrous

Diethyl ether

Standard laboratory glassware and equipment (round-bottom flasks, dropping funnel,

condenser, magnetic stirrer, heating mantle, separatory funnel, rotary evaporator)

Procedure:

Activation of Zinc: Zinc dust is activated by stirring with dilute HCl, followed by washing with

water, ethanol, and diethyl ether, and then dried under vacuum.

Reaction Setup: A three-necked round-bottom flask equipped with a dropping funnel, a reflux

condenser, and a magnetic stirrer is charged with activated zinc dust and anhydrous THF

under an inert atmosphere (e.g., nitrogen or argon).
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Initiation: A small amount of a solution of propanal and ethyl 4-bromobutanoate in anhydrous

THF is added to the zinc suspension. The reaction mixture is gently warmed to initiate the

reaction, which is indicated by a slight exotherm and the appearance of a cloudy solution.

Addition of Reactants: The remaining solution of propanal and ethyl 4-bromobutanoate is

added dropwise from the dropping funnel at a rate that maintains a gentle reflux.

Reaction Completion: After the addition is complete, the reaction mixture is stirred at reflux

for an additional 1-2 hours to ensure complete consumption of the starting materials.

Work-up: The reaction mixture is cooled to room temperature and then quenched by the slow

addition of dilute HCl. The aqueous layer is extracted with diethyl ether. The combined

organic extracts are washed with saturated NaHCO3 solution, followed by brine.

Drying and Concentration: The organic layer is dried over anhydrous MgSO4, filtered, and

the solvent is removed under reduced pressure using a rotary evaporator to yield the crude

ethyl 5-hydroxyheptanoate.

Hydrolysis and Decarboxylation: The crude ester is then subjected to acidic hydrolysis and

decarboxylation by refluxing with a dilute mineral acid (e.g., HCl or H2SO4). The progress of

the reaction can be monitored by thin-layer chromatography (TLC).

Final Work-up and Purification: Upon completion, the reaction mixture is cooled, neutralized,

and extracted with a suitable organic solvent. The organic layer is washed, dried, and

concentrated to give the crude 5-Hydroxyheptan-2-one.

Purification and Analysis
Purification: The crude product can be purified by vacuum distillation or column

chromatography on silica gel.

Analysis: The identity and purity of the final product can be confirmed by standard analytical

techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR spectroscopy to

confirm the chemical structure.
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Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

Infrared (IR) Spectroscopy: To identify the presence of the hydroxyl (-OH) and carbonyl

(C=O) functional groups.

Gas Chromatography (GC): To assess the purity of the compound.

Potential Biological Significance
Direct studies on the biological activity of 5-Hydroxyheptan-2-one are scarce in the scientific

literature. However, the biological roles of structurally related aliphatic ketones, such as 2-

heptanone, can provide insights into its potential applications.

2-Heptanone is a naturally occurring compound found in various plants and is also a

pheromone in some insects and mammals.[7] It has been identified as a component of the

alarm pheromone of honeybees and has been shown to act as an anesthetic on pests like wax

moth larvae and Varroa mites.[7][8] This suggests a potential application of related compounds

in pest control.

Furthermore, long-chain aliphatic hydroxy ketones isolated from medicinal plants have been

reported to exhibit a range of biological activities, including anticancer, antimicrobial, and

antioxidant properties.[9] The presence of both a hydroxyl and a ketone group in 5-
Hydroxyheptan-2-one makes it a candidate for investigation into similar biological activities.

Its bifunctional nature could allow for interactions with biological targets such as enzymes and

receptors. Further research is warranted to explore the potential pharmacological and

biological activities of 5-Hydroxyheptan-2-one.

Visualizations
Retrosynthetic Analysis
The following diagram illustrates a plausible retrosynthetic pathway for 5-Hydroxyheptan-2-
one, leading back to simple starting materials.
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Synthesis of Ethyl 5-hydroxyheptanoate

Hydrolysis & Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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